![molecular formula C17H15N5O2 B2688192 3-Methyl-N-[4-(2-oxoazetidin-1-yl)phenyl]benzotriazole-5-carboxamide CAS No. 2220199-51-7](/img/structure/B2688192.png)
3-Methyl-N-[4-(2-oxoazetidin-1-yl)phenyl]benzotriazole-5-carboxamide
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Overview
Description
3-Methyl-N-[4-(2-oxoazetidin-1-yl)phenyl]benzotriazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and belongs to the class of benzotriazole derivatives.
Scientific Research Applications
3-Methyl-N-[4-(2-oxoazetidin-1-yl)phenyl]benzotriazole-5-carboxamide has shown promising results in various scientific research applications. It has been studied for its potential use as an inhibitor of BTK (Bruton's tyrosine kinase), a protein that plays a crucial role in the development and activation of B-cells. BTK inhibitors have shown significant potential in the treatment of various B-cell malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).
Mechanism of Action
3-Methyl-N-[4-(2-oxoazetidin-1-yl)phenyl]benzotriazole-5-carboxamide works by inhibiting the activity of BTK, which is crucial for the survival and proliferation of B-cells. BTK plays a crucial role in the B-cell receptor (BCR) signaling pathway, which is responsible for the activation and differentiation of B-cells. Inhibition of BTK leads to the inhibition of downstream signaling pathways, ultimately leading to the apoptosis of B-cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to induce apoptosis in B-cells, leading to the reduction of tumor burden in animal models of CLL and MCL. It has also been shown to inhibit the production of cytokines, which are responsible for the activation of immune cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-Methyl-N-[4-(2-oxoazetidin-1-yl)phenyl]benzotriazole-5-carboxamide in lab experiments is its specificity for BTK. It has been shown to have minimal off-target effects, making it an ideal candidate for studying the role of BTK in various biological processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on 3-Methyl-N-[4-(2-oxoazetidin-1-yl)phenyl]benzotriazole-5-carboxamide. One area of interest is the development of more potent and selective BTK inhibitors. Another area of interest is the investigation of the role of BTK in other diseases, such as autoimmune disorders and inflammatory diseases. Additionally, the use of this compound in combination with other drugs is an area of active research, as it may lead to improved outcomes in the treatment of B-cell malignancies.
Synthesis Methods
The synthesis of 3-Methyl-N-[4-(2-oxoazetidin-1-yl)phenyl]benzotriazole-5-carboxamide involves the reaction of 4-(2-oxoazetidin-1-yl)aniline and 3-methylbenzotriazole-5-carboxylic acid chloride in the presence of a base. The reaction is carried out in a suitable solvent, and the product is obtained after purification by column chromatography.
properties
IUPAC Name |
3-methyl-N-[4-(2-oxoazetidin-1-yl)phenyl]benzotriazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O2/c1-21-15-10-11(2-7-14(15)19-20-21)17(24)18-12-3-5-13(6-4-12)22-9-8-16(22)23/h2-7,10H,8-9H2,1H3,(H,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDCHZTUACOEMKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)C(=O)NC3=CC=C(C=C3)N4CCC4=O)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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